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Compound of Interest

Compound Name: 1-(4-Methoxybenzyl)-1,2,4-triazole

Cat. No.: B039196

An In-depth Technical Guide to 1-(4-
Methoxybenzyl)-1,2,4-triazole

This technical guide provides a comprehensive overview of the chemical structure,
nomenclature, and known properties of 1-(4-Methoxybenzyl)-1,2,4-triazole. It is intended for
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry. While specific experimental data for this particular compound is limited in publicly
available literature, this guide also covers general synthetic methodologies and the broad
biological significance of the 1,2,4-triazole class of compounds.

Chemical Identity and Structure

IUPAC Name: 1-(4-Methoxybenzyl)-1H-1,2,4-triazole

Chemical Structure:

Caption: Chemical structure of 1-(4-Methoxybenzyl)-1,2,4-triazole.
Molecular Formula: C1oH11N30O[1]

Molecular Weight: 189.21 g/mol [1]

CAS Number: 115201-42-8[1]
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Physicochemical Properties

Specific experimental data for 1-(4-Methoxybenzyl)-1,2,4-triazole is not extensively reported.
However, the properties of the parent 1,2,4-triazole can provide some context.

Property Value (for 1,2,4-triazole)
Melting Point 120to 121 °C

Boiling Point 260 °C

Density 1.439 g/cm3

Water Solubility Very soluble

pKa (of the neutral molecule) 10.26

pKa (of the protonated form) 2.45

Synthesis of 1,2,4-Triazoles

The synthesis of 1,2,4-triazoles can be achieved through various established methods. The
Einhorn—Brunner and Pellizzari reactions are classical methods for the formation of the 1,2,4-
triazole ring.[2] More contemporary methods often involve microwave-assisted synthesis or
copper-catalyzed reactions to improve yields and reaction conditions.[3]
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Caption: A generalized workflow for the synthesis of 1,2,4-triazole derivatives.

Representative Experimental Protocol

While a specific protocol for 1-(4-Methoxybenzyl)-1,2,4-triazole is not detailed in the surveyed
literature, a general procedure for the synthesis of substituted 1,2,4-triazoles can be adapted.
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The following is a representative protocol based on the synthesis of related compounds:

Preparation of the Hydrazide: A suitable starting material, such as a 4-methoxybenzyl-
substituted hydrazide, is prepared.

Reaction with a Formylating Agent: The hydrazide is reacted with a formylating agent, such
as formamide or formic acid, often under reflux conditions.

Cyclization: The resulting intermediate undergoes cyclization to form the 1,2,4-triazole ring.
This step can be promoted by heat or the presence of a catalyst.

Work-up and Purification: The reaction mixture is cooled, and the crude product is isolated,
typically by precipitation in water. The product is then purified by recrystallization from a
suitable solvent (e.g., ethanol) or by column chromatography.

Biological and Pharmacological Profile

The 1,2,4-triazole nucleus is a well-established pharmacophore and is present in a wide range

of biologically active compounds.[1] Derivatives of 1,2,4-triazole have been reported to exhibit

a broad spectrum of activities, including:

Antifungal: Many clinically used antifungal drugs, such as fluconazole and itraconazole,
contain a 1,2,4-triazole moiety.

Antibacterial: Numerous studies have demonstrated the antibacterial potential of various
1,2,4-triazole derivatives against both Gram-positive and Gram-negative bacteria.[4]

Anti-inflammatory: Certain 1,2,4-triazole derivatives have shown significant anti-inflammatory
properties.

Anticancer: The 1,2,4-triazole scaffold has been explored for the development of novel
anticancer agents.

Anticonvulsant and Antiviral Activities: These activities have also been reported for some
1,2,4-triazole compounds.[1]

The specific biological activities of 1-(4-Methoxybenzyl)-1,2,4-triazole have not been

extensively characterized in the available literature.
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Signaling Pathways and Experimental Workflows

Specific signaling pathways involving 1-(4-Methoxybenzyl)-1,2,4-triazole have not been
identified in the reviewed literature. However, a general workflow for the investigation of the
biological activity of a novel 1,2,4-triazole derivative is presented below.

Synthesis of
1-(4-Methoxybenzyl)-1,2,4-triazole

:

In vitro Biological Screening
(e.g., Antimicrobial, Cytotoxicity Assays)

'

Hit Identification

'

Mechanism of Action Studies
(e.g., Target Identification, Pathway Analysis)

'

In vivo Efficacy and Toxicity Studies

:

Lead Optimization

Click to download full resolution via product page

Caption: A hypothetical workflow for the biological evaluation of a novel 1,2,4-triazole
derivative.

Conclusion
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1-(4-Methoxybenzyl)-1,2,4-triazole is a molecule of interest due to its structural relation to the
pharmacologically significant 1,2,4-triazole class of compounds. While detailed experimental
data for this specific compound is not readily available, the established synthetic routes and the
broad biological activities of related derivatives suggest that it may possess interesting
pharmacological properties. Further research is warranted to synthesize and evaluate the
biological profile of 1-(4-Methoxybenzyl)-1,2,4-triazole to explore its potential as a therapeutic
agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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